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Compound of Interest

Compound Name: Fenson

Cat. No.: B166868 Get Quote

For Immediate Reference: In Case of Emergency

Spill: Evacuate the area. Wearing appropriate Personal Protective Equipment (PPE), contain

the spill using absorbent materials. Prevent entry into waterways. Collect and place in a

labeled, sealed container for hazardous waste disposal.

Fire: Use dry chemical, CO2, or foam extinguishers. Fenson is a combustible solid.

Exposure:

Eyes: Immediately flush with water for at least 15 minutes. Seek medical attention.

Skin: Remove contaminated clothing. Wash affected area with soap and water.

Inhalation: Move to fresh air. Seek medical attention if symptoms occur.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

This document provides detailed operational and disposal protocols for Fenson (4-

chlorophenyl benzenesulfonate), an organochlorine acaricide. It is intended for researchers,

scientists, and drug development professionals to ensure the safe handling and disposal of this

chemical, minimizing risks to personnel and the environment.
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Fenson is a colorless to off-white solid, recognized as a hazardous substance. It is harmful if

swallowed, causes serious eye irritation, and is toxic to aquatic life with long-lasting effects.[1]

As an organochlorine pesticide, it is also considered a secondary hepatotoxin (a substance that

can cause liver damage with prolonged exposure).[2][3]

Quantitative Safety Data
While specific occupational exposure limits for Fenson have not been established, it is crucial

to handle it with care due to its hazardous nature.[4][5] For context, established limits for other

organochlorine pesticides are provided below. These should be used as a guide for risk

assessment and control measures.

Parameter Value Chemical
Issuing
Organization

Permissible Exposure

Limit (PEL) - TWA
0.25 mg/m³ Aldrin OSHA

Permissible Exposure

Limit (PEL) - TWA
0.5 mg/m³ Heptachlor OSHA

Recommended

Exposure Limit (REL)

- TWA

0.5 mg/m³ [skin] Heptachlor NIOSH

TWA: Time-Weighted Average over an 8-hour workday. Data sourced from OSHA and NIOSH

guidelines for comparable organochlorine pesticides.

Ecotoxicity Data
Fenson is toxic to aquatic organisms, and its release into the environment must be strictly

avoided.

Test Species Concentration Exposure Time

LC50 Rainbow Trout 6.6 mg/L 96 hours

LC50 Bluegill 5.1 mg/L 96 hours
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LC50: Lethal concentration for 50% of the test population. Data sourced from the Hazardous

Substances Data Bank (HSDB).[2]

Handling and Storage Procedures
Adherence to proper handling and storage protocols is the first line of defense against

accidental exposure and environmental contamination.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Fenson.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

Skin Protection: Use chemical-resistant gloves (e.g., Viton®, Silver Shield®) and a lab coat

or impervious clothing.[4][5]

Respiratory Protection: In areas with poor ventilation or where dust may be generated, use a

NIOSH-approved respirator.

Storage Requirements
Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2]

[4]

Keep away from strong oxidizing agents and foodstuffs.

Ensure secondary containment is in place to mitigate leaks.

Spill and Emergency Response
Immediate and correct response to a spill is critical to prevent harm.

Small Spill (Contained in the Lab)
Evacuate and Secure: Immediately notify others in the vicinity and restrict access to the

area.
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Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Don PPE: Wear the appropriate PPE as outlined in Section 2.

Contain and Absorb:

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads), starting from the outside and working inwards to prevent spreading.

Do not use combustible materials like paper towels to absorb the initial spill.

Collect Waste:

Carefully sweep or scoop the absorbed material into a designated, leak-proof container for

hazardous waste.

Use non-sparking tools if a solvent was involved in the Fenson formulation.

Decontaminate:

Clean the spill area with soap and water.

Collect the cleaning materials (wipes, etc.) and place them in the hazardous waste

container.

Label and Dispose: Seal and label the container as "Hazardous Waste: Fenson" and follow

the disposal procedures in Section 4.

Large Spill or Uncontrolled Release
Evacuate Immediately: Evacuate all personnel from the affected area.

Activate Emergency Systems: Activate the nearest fire alarm or emergency response

system.

Contact Authorities: From a safe location, call your institution's emergency response team

and/or local emergency services (e.g., 911).
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Provide Information: Be prepared to provide the chemical name (Fenson/4-chlorophenyl

benzenesulfonate), the quantity spilled, the location, and any known hazards.

Fenson Disposal Procedures
Fenson and its containers must be disposed of as hazardous waste. Never dispose of Fenson
down the drain or in regular trash.[6]

Step-by-Step Disposal Protocol
Segregation:

Segregate Fenson waste as a chlorinated/halogenated organic waste.

Do not mix with non-halogenated waste streams to avoid unnecessarily high disposal

costs.

Waste Collection:

Collect all Fenson waste (unused product, contaminated materials from spills, empty

containers) in a designated, compatible, and clearly labeled hazardous waste container.

The label must include the words "Hazardous Waste" and the full chemical name.

Container Management:

Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area.

Final Disposal Method:

The primary recommended method for the disposal of organochlorine pesticides like

Fenson is high-temperature incineration at a licensed chemical destruction facility.[2][7]

This process effectively destroys the compound, minimizing environmental impact.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste container.
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Empty Container Disposal
Empty containers are also considered hazardous waste as they retain chemical residues.

Containers can be triple-rinsed with a suitable solvent (e.g., acetone or methanol). The

rinsate must be collected and disposed of as hazardous waste.

After proper rinsing, the container can be punctured to prevent reuse and disposed of

according to institutional and local regulations.[2]

Diagrams and Workflows
Fenson Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Fenson waste.
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Fenson Disposal Decision Workflow

Fenson Waste Generated
(Unused product, contaminated PPE, spill cleanup material)

Segregate as
Chlorinated Organic Waste

Place in a labeled
Hazardous Waste Container

Store in designated
Satellite Accumulation Area

Contact EHS for Pickup

Transport to Licensed Facility
for High-Temperature Incineration

EHS manages transfer

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Fenson waste.
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Spill Response Logical Flow
This diagram outlines the logical steps to take in the event of a Fenson spill.

Fenson Spill Response Logical Flow
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Caption: Logical flow for responding to a Fenson spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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